Cas no 33533-46-9 (7-(Trifluoromethyl)naphthalen-1-ol)

• Product Name: 7-(Trifluoromethyl)naphthalen-1-ol
• CAS No: 33533-46-9
• MF: C₁₁H₇F₃O
• MW: 212.167893648148
• CID: 4674841
• PubChem ID: 69163646
• Update Time: 2025-04-23

7-(Trifluoromethyl)naphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)naphthalen-1-ol
• 7-Trifluoromethylnaphthalen-1-ol
• 2-(Trifluoromethyl)-8-naphthol
• 7-(Trifluoromethyl)naphth-1-ol
• Y11617
• MFCD18418148
• CS-0101687
• AKOS024437907
• ARXBXFHKYFGTOD-UHFFFAOYSA-N
• 1-Naphthalenol, 7-(trifluoromethyl)-
• 33533-46-9
• SCHEMBL4727635
• 7-(Trifluoromethyl)-1-naphthalenol
• CS-16636
• DTXSID001297143

• Inchi： 1S/C11H7F3O/c12-11(13,14)8-5-4-7-2-1-3-10(15)9(7)6-8/h1-6,15H
• InChI Key： ARXBXFHKYFGTOD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CC=C(C=2C=1)O)(F)F

Computed Properties

• Exact Mass: 212.04489933g/mol
• Monoisotopic Mass: 212.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 7-(Trifluoromethyl)naphthalen-1-ol

7-(Trifluoromethyl)naphthalen-1-ol: A Comprehensive Overview

7-(Trifluoromethyl)naphthalen-1-ol, also known by its CAS number CAS No 33533-46-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a naphthalene ring system substituted with a trifluoromethyl group at the 7-position and a hydroxyl group at the 1-position. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The naphthalene framework of 7-(Trifluoromethyl)naphthalen-1-ol provides a rigid aromatic system, which is often exploited in the design of advanced materials such as organic semiconductors and sensors. Recent studies have highlighted its potential in enhancing the electronic properties of conjugated systems, particularly in the context of flexible electronics and optoelectronic devices. For instance, researchers have demonstrated that the trifluoromethyl substitution can significantly influence the molecule's electron-withdrawing effects, thereby tuning its redox potentials to suit specific device requirements.

In terms of synthesis, 7-(Trifluoromethyl)naphthalen-1-ol is typically prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The introduction of the trifluoromethyl group is often achieved via electrophilic substitution methods, where the directing effects of existing substituents play a crucial role in determining the regioselectivity of the reaction. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield rates.

The hydroxyl group at the 1-position of 7-(Trifluoromethyl)naphthalen-1-ol confers hydrophilic properties to the molecule, making it suitable for applications in drug delivery systems and bioconjugate chemistry. For example, studies have shown that this compound can serve as a versatile linker in the construction of bioactive molecules, facilitating interactions between organic and biological systems. Additionally, its ability to form hydrogen bonds has been leveraged in the design of supramolecular assemblies, which are critical in nanotechnology and self-healing materials.

From an environmental perspective, 7-(Trifluoromethyl)naphthalen-1-ol has been investigated for its role in mitigating pollution through advanced oxidation processes (AOPs). The trifluoromethyl group enhances the molecule's stability under harsh conditions, enabling it to act as a catalyst in breaking down persistent organic pollutants (POPs) in water and soil. Recent research has focused on optimizing these processes to achieve higher degradation efficiencies while minimizing energy consumption.

In conclusion, 7-(Trifluoromethyl)naphthalen-1-ol stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies.